molecular formula C13H23NO5 B6145691 1-[(tert-butoxy)carbonyl]-4-ethoxypiperidine-4-carboxylic acid CAS No. 1780582-31-1

1-[(tert-butoxy)carbonyl]-4-ethoxypiperidine-4-carboxylic acid

Cat. No. B6145691
CAS RN: 1780582-31-1
M. Wt: 273.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[(tert-butoxy)carbonyl]-4-ethoxypiperidine-4-carboxylic acid is a chemical compound. It is a light-yellow solid . The compound is stored at room temperature . It has a molecular weight of 259.3 .


Synthesis Analysis

The tert-butoxycarbonyl (BOC) group is a protecting group used in organic synthesis . The BOC group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . Protection of amines can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base .


Molecular Structure Analysis

The InChI code for this compound is 1S/C12H21NO5/c1-11(2,3)18-10(16)13-7-5-12(17-4,6-8-13)9(14)15/h5-8H2,1-4H3,(H,14,15) .


Chemical Reactions Analysis

The BOC group can be removed from amino acids with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . A complication may be the tendency of the tert-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used .


Physical And Chemical Properties Analysis

The compound is a light-yellow solid . It is stored at room temperature . It has a molecular weight of 259.3 .

Mechanism of Action

The mechanism involves silylation of the carbonyl oxygen and elimination of tert-butyl iodide . Methanolysis of the silyl ester to the carbamic acid and finally decarboxylation to the amine .

Safety and Hazards

The compound has several hazard statements: H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(tert-butoxy)carbonyl]-4-ethoxypiperidine-4-carboxylic acid involves the protection of the piperidine nitrogen, followed by the alkylation of the piperidine ring with ethyl bromide. The resulting compound is then deprotected and oxidized to yield the final product.", "Starting Materials": [ "Piperidine", "Tert-butyl chloroformate", "Ethyl bromide", "Sodium hydroxide", "Hydrogen peroxide", "Acetic acid" ], "Reaction": [ "Step 1: Piperidine is reacted with tert-butyl chloroformate to form the tert-butoxycarbonyl (Boc) protected piperidine intermediate.", "Step 2: The Boc-protected piperidine intermediate is then reacted with ethyl bromide in the presence of a base such as sodium hydroxide to yield the ethoxy-substituted piperidine intermediate.", "Step 3: The Boc protecting group is then removed using an acid such as acetic acid to yield the free amine intermediate.", "Step 4: The free amine intermediate is then oxidized using hydrogen peroxide to yield the final product, 1-[(tert-butoxy)carbonyl]-4-ethoxypiperidine-4-carboxylic acid." ] }

CAS RN

1780582-31-1

Product Name

1-[(tert-butoxy)carbonyl]-4-ethoxypiperidine-4-carboxylic acid

Molecular Formula

C13H23NO5

Molecular Weight

273.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.